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Compound of Interest

Compound Name: Benzilide

CAS No.: 467-32-3

Cat. No.: B121109

Get Quote

An In-depth Technical Guide to Benzanilide for Advanced Research

Authored by a Senior Application Scientist
This guide provides an in-depth technical overview of benzanilide (CAS No: 93-98-1), a pivotal

compound in synthetic chemistry and drug discovery. Designed for researchers, scientists, and

professionals in drug development, this document moves beyond basic data to explore the

causality behind experimental choices, applications, and safety protocols, ensuring a

comprehensive understanding grounded in scientific integrity.

Core Compound Identification and Properties
Benzanilide, systematically known as N-phenylbenzamide, is an aromatic secondary amide

with the chemical formula C₁₃H₁₁NO.[1] It is a stable, white to off-white crystalline solid at room

temperature.[2][3] Its fundamental importance stems from its role as a versatile intermediate in

the synthesis of more complex molecules, including pharmaceuticals, dyes, and perfumes.[3]

[4][5]

The foundational identifiers for this compound are:

CAS Number: 93-98-1[4][6][7][8]
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Molecular Weight: 197.23 g/mol [1][4][6][7][8]

A summary of its key physicochemical properties is presented below for rapid reference.

Property Value Source(s)

Molecular Formula C₁₃H₁₁NO [6][7][8]

Synonyms
N-Phenylbenzamide, N-

Benzoylaniline
[1][6][7]

Appearance
White to pale cream crystalline

solid/powder
[1][2][3]

Melting Point 161-165 °C [3][6][9]

Boiling Point 117-119 °C at 10 mm Hg [4]

Density ~1.315 g/cm³ [3][4]

Solubility

Insoluble in water; Soluble in

ethanol, ether, acetone, and

chloroform.

[1][2][3][4]

Synthesis Protocol: The Schotten-Baumann
Reaction
The most reliable and common laboratory-scale synthesis of benzanilide is achieved via the

Schotten-Baumann reaction.[1][3] This method involves the acylation of aniline with benzoyl

chloride under basic conditions. The choice of this methodology is predicated on its high

efficiency and yield, often exceeding 85% after purification.[3]

Expert Rationale behind the Protocol
The reaction is conducted in a biphasic system (aqueous and organic). The aqueous sodium

hydroxide serves two critical functions:

Neutralization: It neutralizes the hydrochloric acid byproduct generated during the reaction.

[1] This is crucial because the aniline reactant is basic; allowing HCl to accumulate would
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lead to the formation of anilinium chloride, a salt that is unreactive towards the benzoyl

chloride, thereby halting the reaction.

Equilibrium Shift: By consuming the HCl, the base drives the reaction equilibrium towards the

product side, maximizing the yield of benzanilide.[1]

Performing the initial addition at a reduced temperature (0-5 °C) is a deliberate choice to

control the exothermic reaction between the highly reactive benzoyl chloride and aniline. This

prevents potential side reactions and ensures selectivity.

Step-by-Step Experimental Workflow
Reagent Preparation: In a fume hood, prepare a 10% aqueous solution of sodium hydroxide

(NaOH).

Aniline Solution: In a suitable reaction vessel (e.g., a 250 mL Erlenmeyer flask) equipped

with a magnetic stirrer, dissolve 1.1 equivalents of aniline in the 10% NaOH solution.

Cooling: Place the reaction vessel in an ice-water bath and stir until the temperature of the

solution equilibrates to between 0-5 °C.

Acylation: Slowly add 1.0 equivalent of benzoyl chloride dropwise to the cold, stirring aniline

solution. Maintain the temperature below 10 °C throughout the addition. A white precipitate of

benzanilide will form immediately.

Reaction Completion: After the addition is complete, remove the ice bath and allow the

mixture to stir at room temperature for 1-2 hours to ensure the reaction goes to completion.

[3]

Isolation: Isolate the crude benzanilide product by vacuum filtration using a Büchner funnel.

Washing: Wash the collected solid copiously with cold water to remove any unreacted

aniline, sodium hydroxide, and sodium chloride. A subsequent wash with a small amount of

cold ethanol can help remove other organic impurities.

Purification (Recrystallization): The crude product is purified by recrystallization from ethanol.

Dissolve the solid in a minimum amount of hot ethanol. Allow the solution to cool slowly to

room temperature and then in an ice bath to induce crystallization of pure benzanilide.
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Drying: Collect the purified crystals by vacuum filtration and dry them in a vacuum oven to

remove residual solvent.

Workflow Visualization
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Caption: Schotten-Baumann synthesis workflow for benzanilide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b121109/docs?utm_src=pdf-body-img#benzanilide-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121109?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Drug Development and Research
Benzanilide is more than a simple chemical; it is a foundational scaffold in medicinal chemistry.

Its rigid structure and capacity for functionalization make it an ideal starting point for creating

libraries of bioactive compounds.[1]

Scaffold for Bioactive Molecules: The benzanilide framework is present in numerous

compounds with demonstrated biological activity. For example, hydroxylated benzanilides

are crucial in pharmaceuticals and agrochemicals, where the position of the hydroxyl group

can dramatically alter bio-activity.[10] This has been exploited in the development of DNA-PK

inhibitors and rotamase inhibitors.[10]

Kinase Inhibitor Synthesis: Recent research has demonstrated the use of benzanilide

formation via native chemical ligation (NCL) to synthesize Bcr-Abl tyrosine kinase inhibitors,

such as derivatives of ponatinib.[11] This highlights its relevance in developing targeted

cancer therapies.

Fragment-Based Drug Discovery (FBDD): The mild conditions under which benzanilide can

be formed make it suitable for FBDD, a process where small molecular fragments are

screened and linked together to build potent drug candidates.[11]

Model Compound: In academic research, benzanilide serves as a quintessential model for

studying the properties of the amide bond, including rotational barriers and hydrogen

bonding patterns.[3]

Safety, Handling, and Storage
As a combustible solid, proper handling of benzanilide is essential to ensure laboratory safety.

[7] While it is not classified as a hazardous substance under major regulations, prudent safety

practices should always be observed.[12][13]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side shields, chemical-resistant gloves, and a lab coat.[14][15]

Ventilation: Use with adequate ventilation to minimize dust generation and accumulation. For

procedures that may generate significant dust, a chemical fume hood is required.[9][14][15]
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Handling: Avoid contact with skin, eyes, and clothing. Do not ingest or inhale dust. Wash

hands thoroughly after handling.[9][14]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances like strong oxidizing agents.[12][14]

First Aid:

Eyes: Flush with plenty of water for at least 15 minutes.[14]

Skin: Wash off with soap and plenty of water.[12]

Inhalation: Move the person to fresh air.[12]

Ingestion: Rinse mouth with water and seek medical advice.[12]

Conclusion
Benzanilide (CAS: 93-98-1) is a cornerstone chemical with a molecular weight of 197.23 g/mol .

Its significance extends from its fundamental role in organic synthesis to its application as a

critical scaffold in the development of modern pharmaceuticals. A thorough understanding of its

synthesis, properties, and handling protocols, as detailed in this guide, is indispensable for

researchers and scientists aiming to leverage its full potential in their work.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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